Cas no 2182-24-3 (2-(Hexadecylthio)benzoic acid)

• Product Name: 2-(Hexadecylthio)benzoic acid
• CAS No: 2182-24-3
• MF: C₂₃H₃₈O₂S
• MW: 378.611626148224
• CID: 2656013
• PubChem ID: 586019
• Update Time: 2025-04-21

2-(Hexadecylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2182-24-3
• BRIKRLUEFVZEQK-UHFFFAOYSA-N
• Benzoic acid, o-(hexadecylthio)-
• 2-(Hexadecylsulfanyl)benzoic acid #
• 2-(Hexadecylthio)benzoic acid
• AKOS024429513
• SCHEMBL9139729

• Inchi： 1S/C23H38O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-26-22-19-16-15-18-21(22)23(24)25/h15-16,18-19H,2-14,17,20H2,1H3,(H,24,25)
• InChI Key： BRIKRLUEFVZEQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 378.25925162Da
• Monoisotopic Mass: 378.25925162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 62.6Ų